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Compound of Interest

Compound Name: PQM130

Cat. No.: B10831179 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Subject: Detailed Application and Protocol Guide for
the In Vivo Use of PQM130
Extensive research has been conducted to provide detailed application notes and protocols for

the utilization of PQM130 in in vivo imaging techniques. Despite a comprehensive search of

scientific literature, commercial product databases, and patent filings, no specific fluorescent

probe or imaging agent with the designation "PQM130" has been identified.

The information available in the public domain does not contain any reference to a molecule

with this name. This suggests that "PQM130" may be an internal compound designation not yet

disclosed in scientific publications, a newly developed probe with limited public information, or

potentially an incorrect identifier.

Therefore, it is not possible to provide the specific application notes, quantitative data,

experimental protocols, and visualizations as requested. The successful generation of such

detailed documentation is contingent on the availability of foundational data regarding the

molecule's properties, including but not limited to:

Chemical Structure and Properties: Molecular weight, solubility, and stability.

Optical Properties: Excitation and emission spectra, quantum yield, molar extinction

coefficient, and photostability.
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Biological Target and Mechanism of Action: The specific cellular or molecular target and how

the probe interacts with it to generate a signal.

Pharmacokinetics and Biodistribution: Data on absorption, distribution, metabolism, and

excretion (ADME) in relevant animal models.

Toxicity Profile: Information on any potential cytotoxic or systemic toxic effects.

Existing In Vivo Applications: Published studies demonstrating its use in animal models.

Without this essential information, the creation of accurate and reliable protocols for in vivo

imaging is not feasible.

Recommendations for Proceeding
To enable the generation of the requested detailed application notes and protocols, please

provide additional information regarding PQM130, such as:

Alternative Names or Designations: Any other names, codes, or identifiers used for this

molecule.

Source or Manufacturer: The research group, institution, or company that has developed or

supplied PQM130.

Relevant Scientific Literature: Any pre-print, peer-reviewed publication, conference abstract,

or patent that describes the synthesis, properties, or use of PQM130.

A Product Webpage or Technical Data Sheet.

Upon receipt of specific and verifiable information about PQM130, this document can be

updated to include the comprehensive application notes, protocols, data tables, and diagrams

as originally requested.

General Workflow for In Vivo Fluorescent Probe
Characterization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b10831179?utm_src=pdf-body
https://www.benchchem.com/product/b10831179?utm_src=pdf-body
https://www.benchchem.com/product/b10831179?utm_src=pdf-body
https://www.benchchem.com/product/b10831179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For reference, a general workflow for characterizing and utilizing a novel fluorescent probe for

in vivo imaging is presented below. This workflow outlines the necessary steps to generate the

type of data required for creating detailed application notes.
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Caption: General workflow for novel in vivo fluorescent probe validation.
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To cite this document: BenchChem. [Application Notes and Protocols for PQM130 in In Vivo
Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831179#pqm130-for-in-vivo-imaging-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10831179#pqm130-for-in-vivo-imaging-techniques
https://www.benchchem.com/product/b10831179#pqm130-for-in-vivo-imaging-techniques
https://www.benchchem.com/product/b10831179#pqm130-for-in-vivo-imaging-techniques
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10831179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

